Cas no 1956331-41-1 (8-methylsulfonylquinoline-3-carboxylic acid)

8-methylsulfonylquinoline-3-carboxylic acid structure
1956331-41-1 structure
Product Name:8-methylsulfonylquinoline-3-carboxylic acid
CAS No:1956331-41-1
MF:C11H9NO4S
MW:251.258461713791
CID:4633170
Update Time:2024-11-04

8-methylsulfonylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-(Methylsulfonyl)quinoline-3-carboxylic acid
    • 8-methylsulfonylquinoline-3-carboxylic acid
    • AMY26436
    • K10037
    • Inchi: 1S/C11H9NO4S/c1-17(15,16)9-4-2-3-7-5-8(11(13)14)6-12-10(7)9/h2-6H,1H3,(H,13,14)
    • InChI Key: GWCGDCPOQHPRHD-UHFFFAOYSA-N
    • SMILES: S(C)(C1=CC=CC2=CC(C(=O)O)=CN=C12)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 400
  • XLogP3: 1
  • Topological Polar Surface Area: 92.7

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